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Cat. No.: B047782 Get Quote

For researchers, scientists, and drug development professionals, the choice of plasticizer in

medical tubing is a critical consideration due to the potential for leaching into drug formulations

and bodily fluids. This guide provides an objective comparison of the migration rates of two

common plasticizers, Tris(2-ethylhexyl) trimellitate (TOTM) and Bis(2-ethylhexyl) phthalate

(DEHP), supported by experimental data.

The primary concern with plasticizers like DEHP is their potential to migrate from the polyvinyl

chloride (PVC) matrix of medical tubing into the fluids they contact, leading to patient exposure.

[1] TOTM has emerged as a prominent alternative to DEHP, exhibiting significantly lower

leachability.[1][2] This comparison guide synthesizes findings from multiple studies to provide a

clear overview of their relative performance.

Quantitative Migration Data
The following table summarizes the key quantitative findings from comparative studies on

TOTM and DEHP migration from PVC medical tubing.
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Comparison
Metric

DEHP
Migration

TOTM
Migration

Factor of
Difference
(DEHP vs.
TOTM)

Study Context

Migration into

Blood
High Distinctly lower

~350 times

higher

In-vitro heart-

lung machine

circuit using

blood.[1][2][3]

Migration into

Ethanol/Water

Simulant

High
Over 20 times

lower
>20 times higher

Immersion in a

50/50 (v/v)

ethanol/water

simulant at 40°C.

[4][5]

Absolute Mass

Loss from Tubing
High Low -

In-vitro heart-

lung machine

circuit.[3]

Migration into

Lipophilic

Preparations

High ~10 times lower ~10 times higher

Contact with

various

intravenous

preparations.

Experimental Methodologies
The data presented above is derived from rigorous experimental protocols designed to

simulate the clinical use of medical tubing. Below are summaries of the key experimental

methodologies employed in these studies.

In-Vitro Perfusion with Blood
This experimental setup simulates the use of medical tubing in procedures such as

cardiopulmonary bypass.

Apparatus: A heart-lung machine circuit is assembled using the PVC tubing to be tested (one

set plasticized with DEHP and another with TOTM).
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Perfusate: Whole blood is used as the perfusate to mimic clinical conditions.

Procedure: The blood is circulated through the tubing for a defined period, with samples

taken at various time points.

Analysis: The blood samples are analyzed to determine the concentration of the plasticizer

and its primary degradation products. This is typically achieved using gas chromatography-

mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-

MS/MS).[1][2]

Static Immersion in a Simulant
This method assesses the migration of plasticizers into a fluid that simulates lipid-containing

solutions, which are known to enhance the leaching of lipophilic compounds like DEHP and

TOTM.

Simulant: A mixture of ethanol and water (typically 50/50 v/v) is used as a simulant for lipid-

containing intravenous solutions.[4][5]

Procedure: A known quantity of the PVC tubing is immersed in the simulant solution. The

immersion is carried out at a controlled temperature (e.g., 40°C) for a specified duration, with

samples of the simulant being collected at different time intervals (e.g., 24 hours, 72 hours,

10 days).[4][5]

Analysis: The concentration of the plasticizer in the simulant is quantified using analytical

techniques such as GC-MS.[6][7]

Visualizing the Comparison
The following diagrams illustrate the experimental workflow for migration testing and the logical

relationship between the key findings.
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Figure 1: Experimental workflow for determining plasticizer migration rates.
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Figure 2: Logical comparison of TOTM and DEHP based on migration findings.

Conclusion
The available experimental data consistently demonstrates that TOTM has a significantly lower

migration rate from PVC medical tubing compared to DEHP.[2][4] Studies have shown the

migration of TOTM to be lower by factors ranging from approximately 10 to 350, depending on

the experimental conditions and the contacting fluid.[2] This substantial difference in

leachability positions TOTM as a viable and safer alternative plasticizer for medical devices,

particularly in applications involving contact with blood or lipid-containing solutions.[1][3] The

lower migration potential of TOTM addresses a key safety concern associated with DEHP,

offering a more stable material for sensitive medical applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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